![molecular formula C11H11BrO3 B1295866 Ethyl 2-bromo-3-oxo-3-phenylpropanoate CAS No. 55919-47-6](/img/structure/B1295866.png)
Ethyl 2-bromo-3-oxo-3-phenylpropanoate
Overview
Description
Ethyl 2-bromo-3-oxo-3-phenylpropanoate is a useful research compound. Its molecular formula is C11H11BrO3 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 41689. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Organocatalyzed Annulation and Asymmetric Synthesis
Ethyl 2-bromo-3-oxo-3-phenylpropanoate has been explored in the context of organocatalytic reactions. For instance, its role in asymmetric organocatalytic approaches for the [3+2] annulation with cyclopropenone, leading to the formation of various products like ethyl 2-(5-oxo-2,3,4-triphenyl-2,5-dihydrofuran-2-yl)acetate, has been studied. These reactions are significant in the synthesis of complex molecules with moderate yield and enantiomeric purity (Reitel et al., 2018).
2. Synthesis and Characterization of Derivatives
Research has been conducted on synthesizing and characterizing derivatives of this compound. A study focused on the synthesis of ethyl 2-((4-bromophenyl)diazenyl)-3-oxo-phenylpropanoate and its subsequent conversion to a series of new 3H-pyrazol-3-ones. These compounds showed effectiveness as inhibitor compounds of human enzymes and were characterized by spectral data (Turkan et al., 2019).
3. Electrocatalysis and Electrochemical Reduction
The electrocatalytic applications of this compound have been investigated. For example, its electrochemical reduction on a vitreous carbon electrode was studied. This research provides insights into the formation of dimeric products through controlled potential electrolysis, which is pivotal in understanding the electrochemical behavior of such compounds (de Luca et al., 1982).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s possible that the compound interacts with its targets through the formation of covalent bonds, given the presence of a reactive bromine atom in its structure .
Biochemical Pathways
It’s plausible that the compound could influence pathways involving ester or ketone metabolism, given its structural features .
Pharmacokinetics
Its molecular weight (27111 g/mol) and physical form (liquid) suggest that it could potentially be absorbed and distributed in the body .
Result of Action
Given its structure, it’s possible that the compound could induce changes in cellular processes involving esters or ketones .
Properties
IUPAC Name |
ethyl 2-bromo-3-oxo-3-phenylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO3/c1-2-15-11(14)9(12)10(13)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYOCLQBWSNCBBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C1=CC=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50285406 | |
Record name | ethyl 2-bromo-3-oxo-3-phenylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50285406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55919-47-6 | |
Record name | 55919-47-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41689 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 2-bromo-3-oxo-3-phenylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50285406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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